Cas no 52162-78-4 (3-(2-Nitrophenyl)acryloyl chloride)

• Product Name: 3-(2-Nitrophenyl)acryloyl chloride
• CAS No: 52162-78-4
• MF: C₉H₆ClNO₃
• MW: 211.601841449738
• CID: 2156711
• PubChem ID: 53411287
• Update Time: 2025-04-21

3-(2-Nitrophenyl)acryloyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-Nitrophenyl)acryloyl chloride
• 52162-78-4
• DB-251784

• Inchi： 1S/C9H6ClNO3/c10-9(12)6-5-7-3-1-2-4-8(7)11(13)14/h1-6H
• InChI Key： WNTFCQNBXNFITF-UHFFFAOYSA-N
• SMILES： ClC(C=CC1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 211.0036207Da
• Monoisotopic Mass: 211.0036207Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 62.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives